Cas no 2137630-49-8 (1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-)
1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
- 4-Amino-2-ethyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid
- 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-
-
- Inchi: 1S/C7H8F3N3O2/c1-2-13-4(6(14)15)3(11)5(12-13)7(8,9)10/h2,11H2,1H3,(H,14,15)
- InChI Key: OMNNMNDRFCBVQH-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C(=O)O)N(CC)N=1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 258
- XLogP3: 1.2
- Topological Polar Surface Area: 81.1
1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-359259-0.05g |
4-amino-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid |
2137630-49-8 | 0.05g |
$912.0 | 2023-03-07 | ||
| Enamine | EN300-359259-0.1g |
4-amino-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid |
2137630-49-8 | 0.1g |
$956.0 | 2023-03-07 | ||
| Enamine | EN300-359259-0.25g |
4-amino-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid |
2137630-49-8 | 0.25g |
$999.0 | 2023-03-07 | ||
| Enamine | EN300-359259-0.5g |
4-amino-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid |
2137630-49-8 | 0.5g |
$1043.0 | 2023-03-07 | ||
| Enamine | EN300-359259-1.0g |
4-amino-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid |
2137630-49-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-359259-2.5g |
4-amino-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid |
2137630-49-8 | 2.5g |
$2127.0 | 2023-03-07 | ||
| Enamine | EN300-359259-5.0g |
4-amino-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid |
2137630-49-8 | 5.0g |
$3147.0 | 2023-03-07 | ||
| Enamine | EN300-359259-10.0g |
4-amino-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid |
2137630-49-8 | 10.0g |
$4667.0 | 2023-03-07 |
1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)- Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-
Research Briefing on 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)- (CAS: 2137630-49-8)
1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)- (CAS: 2137630-49-8) is a specialized pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and amino functional groups, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory diseases, cancer, and metabolic disorders. Recent studies have highlighted its potential as a key scaffold in drug discovery due to its unique chemical properties and biological activity.
Recent research has focused on the synthesis and optimization of 1H-Pyrazole-5-carboxylic acid derivatives to enhance their pharmacological profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the 4-amino and 1-ethyl positions significantly influence the compound's binding affinity to target proteins, such as kinases and G-protein-coupled receptors (GPCRs). The trifluoromethyl group, in particular, was found to improve metabolic stability and bioavailability, making it a valuable moiety in drug design.
In the context of cancer research, 1H-Pyrazole-5-carboxylic acid derivatives have shown promising activity as inhibitors of key signaling pathways, including the PI3K/AKT/mTOR axis. Preclinical studies using in vitro and in vivo models revealed that these compounds exhibit potent anti-proliferative effects against various cancer cell lines, with minimal cytotoxicity to normal cells. The compound's ability to modulate inflammatory responses has also been explored, with findings suggesting its potential as a therapeutic agent for autoimmune diseases such as rheumatoid arthritis.
The synthesis of 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)- typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving yields. For instance, a 2024 study reported a one-pot synthesis method using catalytic amounts of palladium, which achieved a yield of over 85% with high purity.
Despite its promising applications, challenges remain in the clinical translation of 1H-Pyrazole-5-carboxylic acid derivatives. Issues such as solubility, pharmacokinetics, and off-target effects need to be addressed through further structural optimization and formulation strategies. Ongoing research aims to explore the compound's interactions with biological targets at the molecular level, leveraging computational modeling and high-throughput screening to identify optimal derivatives for specific therapeutic indications.
In conclusion, 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)- (CAS: 2137630-49-8) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its continued exploration holds great promise for the development of next-generation therapeutics, particularly in oncology and immunology. Future studies should focus on bridging the gap between preclinical findings and clinical applications, ensuring the compound's potential is fully realized in improving patient outcomes.
2137630-49-8 (1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)